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Introduction
The targeted degradation of proteins represents a paradigm shift in therapeutic intervention,

moving beyond simple inhibition to the complete removal of disease-causing proteins.

Proteolysis-targeting chimeras (PROTACs) are a novel class of small molecules that facilitate

this process by hijacking the cell's natural protein disposal machinery. dBAZ2B is a first-in-

class PROTAC designed to selectively induce the degradation of Bromodomain Adjacent to

Zinc Finger Domain 2B (BAZ2B), a protein implicated in various diseases due to its role in

chromatin remodeling.[1][2]

These application notes provide detailed protocols for the measurement and characterization of

dBAZ2B-mediated BAZ2B degradation, offering researchers the necessary tools to investigate

its therapeutic potential. The methodologies described herein are essential for determining key

parameters such as the half-maximal degradation concentration (DC50) and the maximum

degradation level (Dmax).
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BAZ2B is a regulatory subunit of the ATP-dependent chromatin remodeling complexes BRF1

and BRF5.[3][4] These complexes play a crucial role in regulating DNA accessibility and gene

transcription by controlling nucleosome positioning.[3] The bromodomain of BAZ2B specifically

recognizes acetylated lysine residues on histone tails, tethering the remodeling complex to

specific chromatin regions. Dysregulation of BAZ2B function has been associated with various

diseases, including cancer.

dBAZ2B is a heterobifunctional molecule consisting of a ligand that binds to BAZ2B, a linker,

and a ligand that recruits an E3 ubiquitin ligase. This ternary complex formation between

BAZ2B, dBAZ2B, and the E3 ligase leads to the polyubiquitination of BAZ2B, marking it for

degradation by the 26S proteasome. The removal of BAZ2B from the cell disrupts its function in

chromatin remodeling, thereby impacting gene expression programs that may be driving

disease.
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Caption: BAZ2B's role in chromatin remodeling and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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